2-{[5-(4-ethoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-[(4-ethoxyphenyl)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H18N4O2S/c1-3-20-11-6-4-10(5-7-11)8-13-16-17-14(18(13)2)21-9-12(15)19/h4-7H,3,8-9H2,1-2H3,(H2,15,19)
• InChI Key: KXHRXAAWYDCJLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC2=NN=C(N2C)SCC(=O)N
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

2-{[5-(4-ethoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(4-ethoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes, such as cytochrome P450, which are involved in various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of certain fungi, such as Candida albicans, and to induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(4-ethoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its potential broad-spectrum antifungal activity. Additionally, it has been shown to have low toxicity in vitro, which may make it a safer alternative to other antifungal agents. However, its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-{[5-(4-ethoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One potential area of research is its use as a potential Alzheimer's disease treatment. Additionally, further research is needed to fully understand its mechanism of action and optimize its use as an antifungal and anti-inflammatory agent. Finally, its potential as a cancer treatment should be further investigated.

Synthesis Methods

The synthesis of 2-{[5-(4-ethoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 4-ethylthio-5-(4-ethoxybenzyl)-4-methyl-1,2,4-triazole-3-carboxylic acid with thionyl chloride, followed by the reaction with acetamide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

2-{[5-(4-ethoxybenzyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has shown potential applications in various scientific research areas. It has been studied as an antifungal agent, as well as a potential inhibitor of cancer cell growth. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease and as a potential anti-inflammatory agent.